![molecular formula C13H25ClN2O3 B2677305 Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride CAS No. 1179340-30-7](/img/structure/B2677305.png)
Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride
Description
Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride is a chemical compound with the CAS Number: 1179340-30-7 . It has a molecular weight of 292.81 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)10-14-6-9-17-13;/h14H,4-10H2,1-3H3;1H . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 292.81 . The InChI code for this compound is 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)10-14-6-9-17-13;/h14H,4-10H2,1-3H3;1H , which provides information about its molecular structure and formula.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride:
Pharmaceutical Research
Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride is widely used in pharmaceutical research as a building block for the synthesis of various bioactive molecules. Its unique spirocyclic structure makes it a valuable intermediate in the development of new drugs, particularly those targeting neurological and psychiatric disorders .
Chemical Synthesis
In the field of chemical synthesis, this compound serves as a versatile reagent. It is employed in the creation of complex molecular architectures due to its stability and reactivity. Researchers utilize it to explore new synthetic pathways and develop novel compounds with potential industrial applications .
Material Science
Material scientists use this compound to design and synthesize new materials with unique properties. Its incorporation into polymer matrices can enhance the mechanical and thermal properties of the resulting materials, making them suitable for advanced engineering applications .
Catalysis
The compound is also investigated for its catalytic properties. It can act as a ligand in metal-catalyzed reactions, facilitating various organic transformations. This application is crucial in developing more efficient and sustainable catalytic processes for industrial chemistry .
Biological Studies
In biological studies, Tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate hydrochloride is used to probe the interactions between small molecules and biological macromolecules. Its unique structure allows researchers to study binding affinities and mechanisms of action, contributing to a better understanding of biochemical processes .
Medicinal Chemistry
Medicinal chemists leverage this compound in the design and optimization of new therapeutic agents. Its structural features are exploited to improve the pharmacokinetic and pharmacodynamic properties of drug candidates, enhancing their efficacy and safety profiles .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material. Its well-defined chemical properties make it suitable for calibrating instruments and validating analytical methods, ensuring accurate and reliable results in various analytical applications .
Environmental Chemistry
Environmental chemists study this compound to understand its behavior and fate in the environment. Its stability and reactivity are analyzed to assess its potential impact on ecosystems and to develop strategies for mitigating any adverse effects.
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properties
IUPAC Name |
tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)10-14-6-9-17-13;/h14H,4-10H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCEFFZFAWWIMGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CNCCO2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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